Potassium D-erythronate

• IUPAC Name: potassium;(2R,3R)-2,3,4-trihydroxybutanoate
• InChI: InChI=1S/C4H8O5.K/c5-1-2(6)3(7)4(8)9;/h2-3,5-7H,1H2,(H,8,9);/q;+1/p-1/t2-,3-;/m1./s1
• InChI Key: NIBJBHRBFKKLFG-SWLXLVAMSA-M
• Canonical SMILES: C(C(C(C(=O)[O-])O)O)O.[K+]
• Isomeric SMILES: C([C@H]([C@H](C(=O)[O-])O)O)O.[K+]
• Molecular Formula: C4H7KO5
• DSSTOX Substance ID: DTXSID501344767
• Molecular Weight: 174.19 g/mol
• CAS RN: 88759-55-1

Description

Potassium D-erythronate , also known as (2R,3R)-2,3,4-Trihydroxybutanoic acid potassium salt , is a compound with the empirical formula C₄H₈O₅ · xK⁺ . It is a sugar component found in various biological contexts, including urine, plasma, cerebrospinal fluid (CSF), and synovial fluid. Erythronic acid, from which this compound is derived, plays a role in normal physiological processes .

Scientific Research Applications

• Role in Plant Nutrition and Stress Tolerance

  • Potassium is crucial in plant physiological and metabolic processes, offering resistance against biotic and abiotic stresses (Sattar et al., 2019).
  • It plays a significant role in various biochemical processes, such as protein synthesis and carbohydrate metabolism, and is essential for stomatal regulation and photosynthesis (Hasanuzzaman et al., 2018).
  • Potassium enhances plant stress resistance, notably in conditions like drought, salinity, and cold (Wang et al., 2013).

• Agricultural and Crop Production

  • Potassium is key in crop yield production and quality determination, influencing water relations, photosynthesis, and enzyme activation (Pettigrew, 2008).
  • Its application in agriculture, such as through biofertilizers, plays a vital role in sustainable food production systems (Sattar et al., 2019).

• Synthesis and Biochemical Roles

  • 4-Phospho-D-erythronate, an intermediate in the synthesis of pyridoxal 5'-phosphate in bacteria and an inhibitor of ribose 5-phosphate isomerase, can be synthesized from D-erythronolactone (Novikov et al., 2011).

• Environmental and Soil Science

  • Potassium-solubilizing bacteria (KSB) play a crucial role in making potassium available to plants by solubilizing non-exchangeable mineral sources in soil, thus reducing the reliance on chemical fertilizers (Zhang & Kong, 2014).

Future Directions

: Sigma-Aldrich: D-Erythronic acid potassium salt

Mechanism of Action

Target of Action

Potassium D-erythronate, also known as D-Erythronic acid potassium salt, is a sugar component of aqueous humour . It is a normal organic acid present in a healthy adult and pediatric population and has been found in urine, plasma, CSF, aqueous humour (eye), and synovial fluid

Mode of Action

It is known that d-erythronic acid is formed when glcnac is oxidized . This suggests that Potassium D-erythronate may interact with its targets by participating in oxidation reactions.

Biochemical Pathways

It is known to be involved in the oxidation of glcnac

Result of Action

It is known to be a component of aqueous humour , suggesting it may play a role in ocular physiology.

Action Environment

It is known to be stable at temperatures between 2-8°c .